[2-(Furan-2-yl)-2-oxoethyl](dimethyl)selanium bromide

• CAS No.: 65438-98-4
• Molecular Formula: C8H11BrO2Se
• Molecular Weight: 298.05 g/mol
• IUPAC Name: [2-(furan-2-yl)-2-oxoethyl]-dimethylselanium;bromide
• InChI: InChI=1S/C8H11O2Se.BrH/c1-11(2)6-7(9)8-4-3-5-10-8;/h3-5H,6H2,1-2H3;1H/q+1;/p-1
• InChI Key: SYZRJWGPQRCUPL-UHFFFAOYSA-M
• Canonical SMILES: C[Se+](C)CC(=O)C1=CC=CO1.[Br-]

Description

2-(Furan-2-yl)-2-oxoethylselanium bromide is an organoselenium compound that features a furan ring, a ketone group, and a selenium atom bonded to a dimethyl group and a bromide ion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Furan-2-yl)-2-oxoethylselanium bromide typically involves the reaction of furan-2-carbaldehyde with dimethyl selenide in the presence of a brominating agent. The reaction conditions often include:

Solvent: Anhydrous solvents such as dichloromethane or acetonitrile.

Temperature: Room temperature to slightly elevated temperatures.

Catalysts: Lewis acids like aluminum chloride or boron trifluoride may be used to facilitate the reaction.

Industrial Production Methods

While specific industrial production methods for 2-(Furan-2-yl)-2-oxoethylselanium bromide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions for higher yields and purity, as well as ensuring safety protocols for handling selenium compounds.

Chemical Reactions Analysis

Types of Reactions

2-(Furan-2-yl)-2-oxoethylselanium bromide can undergo various chemical reactions, including:

Oxidation: The selenium atom can be oxidized to form selenoxides or selenones.

Reduction: The ketone group can be reduced to form secondary alcohols.

Substitution: The bromide ion can be substituted with other nucleophiles such as hydroxide, alkoxide, or amines.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) in an organic solvent.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in anhydrous conditions.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents.

Major Products

Oxidation: Selenoxides or selenones.

Reduction: Secondary alcohols.

Substitution: Corresponding substituted products depending on the nucleophile used.